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Compound of Interest

Compound Name: 2-Chlorobutyronitrile

CAS No.: 4158-37-6

Cat. No.: B1266592

Get Quote

CAS: 4158-37-6 | Formula: C₄H₆ClN | Role: Pharmaceutical & Agrochemical Intermediate

Executive Summary
2-Chlorobutyronitrile (also known as

-chlorobutyronitrile) is a critical bifunctional building block used in the synthesis of heterocycles
and amino acids. Unlike its more common isomer, 4-chlorobutyronitrile (used in buspirone
synthesis), the 2-chloro isomer allows for immediate nucleophilic substitution at the

-carbon, facilitating the construction of complex imidazoles and thiazoles.

Critical Sourcing Warning: A significant risk in the supply chain is the confusion between the 2-

chloro (CAS 4158-37-6) and 4-chloro (CAS 628-20-6) isomers. Many general chemical

catalogs index "chlorobutyronitrile" without specifying the locant, often defaulting to the 4-

isomer. Procurement protocols must mandate CAS verification.

Chemical Identity & Critical Properties
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To validate incoming raw materials, the following physicochemical profile must be confirmed

upon receipt.

Property Specification Notes for Validation

CAS Registry Number 4158-37-6
Do not accept CAS 628-20-6

(4-isomer)

IUPAC Name 2-Chlorobutanenitrile
Synonyms:

-Chlorobutyronitrile

Molecular Weight 103.55 g/mol

Boiling Point 144.5°C (at 760 mmHg)
significantly lower than 4-

isomer (195°C)

Density 1.038 g/mL Denser than water

Flash Point 40.2°C
Flammable Liquid (Handle

under fume hood)

Appearance Colorless to pale yellow liquid
Darkening indicates

oxidation/polymerization

Solubility
Immiscible with water; Soluble

in EtOH, Et₂O

Commercial Availability & Strategic Sourcing
Supplier Landscape
The market for 2-chlorobutyronitrile is bifurcated into bulk industrial suppliers (tonnage for

agrochemicals) and fine chemical vendors (grams for R&D).

Tier 1: Validated Suppliers (Confirmed CAS 4158-37-6)
These suppliers explicitly list the 2-isomer.

ChemScene: Offers research-scale quantities (g to kg). High reliability for purity >95%.

Dayang Chem (Hangzhou): Industrial-scale manufacturer capable of metric ton supply.
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CymitQuimica: European distributor; stock levels fluctuate.

Tier 2: Custom Synthesis & Catalog Aggregators
Major catalogs (Sigma-Aldrich, Thermo Fisher, TCI) often stock the 4-isomer. If sourcing from

these entities, you must request a Custom Synthesis quote or verify the specific catalog

number matches CAS 4158-37-6.

Procurement Decision Matrix
Use the following logic flow to determine the appropriate sourcing channel and avoid isomer

confusion.

Sourcing Requirement Verify CAS: 4158-37-6 Isomer Verification:
Alpha (2-) vs Gamma (4-)

Required Quantity?Confirmed 2-Chloro

REJECT:
CAS 628-20-6 (4-Chloro)

Wrong Isomer

Research (<100g)
Source: ChemScene, CymitSmall Scale

Pilot/Bulk (>1kg)
Source: Dayang Chem, Custom Synth

Large Scale

Click to download full resolution via product page

Figure 1: Procurement Logic Flow. Ensures exclusion of the incorrect 4-chlorobutyronitrile

isomer.

Synthesis & Impurity Profile
Understanding the synthesis route is essential for anticipating impurities (E-E-A-T principle:

Expertise).

Industrial Route: Alpha-Chlorination
Direct chlorination of butyronitrile using sulfuryl chloride (

) or chlorine gas.

Reaction:
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Major Impurity:2,2-Dichlorobutyronitrile. This is difficult to separate due to boiling point

proximity.

Causality: Over-chlorination occurs if stoichiometry is not strictly controlled.

Lab/High-Purity Route: Amide Dehydration
Dehydration of 2-chlorobutyramide using phosphorus pentoxide (

) or thionyl chloride (

).

Reaction:

Advantage: Avoids poly-chlorinated byproducts.

Major Impurity: Unreacted amide (solid, easily removed).

Butyronitrile
(Precursor A)

Alpha-Chlorination
(Cl2 or SO2Cl2)

2-Chlorobutyramide
(Precursor B)

Dehydration
(P2O5 or SOCl2)

2-CHLOROBUTYRONITRILE
(CAS 4158-37-6)

Impurity: 2,2-Dichlorobutyronitrile
(Hard to separate)

Over-reaction

Impurity: Residual Amide
(Easy to separate)

Incomplete

Click to download full resolution via product page

Figure 2: Synthetic Pathways and Impurity Origins. Route selection dictates the impurity profile.

Quality Assurance: The Self-Validating Protocol
To ensure scientific integrity, do not rely solely on the Certificate of Analysis (CoA). Perform this

internal validation immediately upon receipt.
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GC-FID Purity Analysis Protocol
This method utilizes the boiling point difference between the 2-chloro (

) and 4-chloro (

) isomers to confirm identity and purity.

Instrument: Gas Chromatograph with Flame Ionization Detector (FID) Column: DB-5 or DB-

1701 (30m x 0.25mm x 0.25µm) - Mid-polarity is ideal for nitriles.

Parameter Setting Rationale

Inlet Temp 200°C
Ensures rapid volatilization

without thermal degradation.

Split Ratio 50:1
Prevents column overload;

sharpens peaks.

Carrier Gas Helium @ 1.2 mL/min Standard constant flow.

Oven Program

50°C (2 min)

10°C/min

220°C (5 min)

Starts low to resolve volatile

butyronitrile; ramps high to

elute 4-chloro isomer if

present.

Detector (FID) 250°C
Prevents condensation of high-

boiling impurities.

Acceptance Criteria:

Main Peak Retention: Consistent with reference standard (approx. 8-10 min depending on

flow).

Absence of Late Eluters: A peak appearing ~30-40°C higher (in retention temp) indicates

contamination with the 4-isomer.

Purity: Area % > 97.0%.[1][2]

Refractive Index Verification
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A rapid, non-destructive check.

Target:

Deviation: A value > 1.430 often suggests contamination with the 4-isomer (

) or dichlorinated species.

Safety & Handling
Hazards: Flammable liquid (Category 3), Acute Toxicity (Oral/Dermal/Inhalation).

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C. Moisture sensitive

(hydrolysis to amide).

Spill Control: Absorb with sand/vermiculite. Do not use sawdust (fire hazard with nitriles).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Whitepaper: Sourcing and Quality Assurance
of 2-Chlorobutyronitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266592/docs#technical-whitepaper-sourcing-and-
quality-assurance-of-2-chlorobutyronitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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